Cas no 17909-77-2 (a-Sinensal)

• Product Name: a-Sinensal
• CAS No: 17909-77-2
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 164931
• Update Time: 2025-04-19

a-Sinensal Chemical and Physical Properties

Names and Identifiers

• 2,6,9,11-Dodecatetraenal,2,6,10-trimethyl-, (2E,6E,9E)-
• (E,E,E)-2,6,10-trimethyldodeca-2,6,9,11-tetraen-1-al
• α-Sinensal
• (2E,6E,9E)-2,6,10-Trimethyl-2,6,9,11-dodecatetraenal
• Sweet orange aldehyde
• alpha-Sinensal
• 2,6,9,11-Dodecatetraenal, 2,6,10-trimethyl-, (2E,6E,9E)-
• a-Sinensal

• Inchi： 1S/C15H22O/c1-5-13(2)8-6-9-14(3)10-7-11-15(4)12-16/h5,8-9,11-12H,1,6-7,10H2,2-4H3
• InChI Key： PFSTYGCNVAVZBK-UHFFFAOYSA-N
• SMILES： CC(CCC=C(C=O)C)=CCC=C(C=C)C

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.762

Experimental Properties

• Density: 0.877
• Boiling Point: 335.5°Cat760mmHg
• Flash Point: 158°C
• Refractive Index: 1.483
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids